Cas no 21947-98-8 ((R)-2-((tert-Butoxycarbonyl)amino)-3-(tritylthio)propanoic acid)

• Product Name: (R)-2-((tert-Butoxycarbonyl)amino)-3-(tritylthio)propanoic acid
• CAS No: 21947-98-8
• Molecular Formula: C₂₇H₂₉NO₄S
• Molecular Weight: 463.5885
• MDL: MFCD00038251
• CID: 51928
• PubChem ID: 11167161

(R)-2-((tert-Butoxycarbonyl)amino)-3-(tritylthio)propanoic acid Properties

Names and Identifiers

• Boc-Cys(Trt)-OH
• N(alpha)-boc-S-trityl-L-cysteine
• N-T-boc-S-trityl-L-cysteine crystalline
• N-(tert-butoxycarbonyl)-S-trityl-L-cysteine
• Boc-S-Trityl-L-Cysteine
• N-Boc-S-Trityl-L-cysteine
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-tritylsulfanylpropanoic acid
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(tritylthio)propanoic acid
• BOC-CYSTEINE(TRT)-OH
• Boc-L-Cys(Trt)-OH
• (R)-2-(tert-Butoxycarbonylamino)-3-(tritylthio)propanoic acid
• N-[(1,1-dimethylethoxy)carbonyl]-S-trityl-L-cysteine
• N-t-butoxycarbonyl-S-trityl-L-Cysteine
• N-t-butyloxycarbonyl-S-trityl-L-cysteine
• S-trityl-N-Boc-(R)-cysteine
• S-trityl-N-Boc-cysteine
• Boc-L-cysteine(trityl)
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(triphenylmethyl)sulfanyl]propanoic acid
• L-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-(triphenylmethyl)-
• C27H29NO4S
• Boc-Cys (Trt)-OH
• PubChem12941
• Boc-S-Trityl-Cys-OH
• B
• AKOS015838042
• AKOS015895409
• A815773
• AS-12182
• Boc-(L)-Cys(Trt)-OH
• Boc-Cys(Trt)-OH, 97%
• EN300-1589961
• AM81667
• N-alpha-t-Butyloxycarbonyl-S-trityl-L-cysteine
• N-t-butoxycarbonyl-S-tritylcysteine
• (2R)-2-(tert-butoxycarbonylamino)-3-tritylsulfanyl-propanoic acid;Boc-Cys(Trt)-OH
• N-BOC-S-(triphenylmethyl)-cysteine
• N-BOC-S-trityl-cysteine
• N-Boc-S-trityl cysteine
• MFCD00038251
• Q-101676
• J-300086
• N-[(1,1-Dimethylethoxy)carbonyl]-S-(triphenylmethyl)-L-cysteine
• CHEMBL232727
• 21947-98-8
• PD196531
• DTXSID101174891
• BDBM23811
• NS00050097
• HY-W008178
• CS-W008178
• SCHEMBL619354
• (R)-2-((Boc)amino)-3-(tritylthio)propanoic acid
• JDTOWOURWBDELG-QHCPKHFHSA-N
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-tritylsulfanylpropanoic acid
• DB-022870

• MDL： MFCD00038251
• InChIKey： JDTOWOURWBDELG-QHCPKHFHSA-N
• Inchi： 1S/C27H29NO4S/c1-26(2,3)32-25(31)28-23(24(29)30)19-33-27(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18,23H,19H2,1-3H3,(H,28,31)(H,29,30)/t23-/m0/s1
• SMILES： S(C([H])([H])[C@@]([H])(C(=O)O[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2028965

Computed Properties

• Exact Mass: 463.18173g/mol
• Surface Charge: 0
• XLogP3: 5.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 10
• Monoisotopic Mass: 463.18173g/mol
• Monoisotopic Mass: 463.18173g/mol
• Topological Polar Surface Area: 101Ų
• Heavy Atom Count: 33
• Complexity: 583
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 6.08050
• PSA: 100.93000
• Refractive Index: 1.596
• Boiling Point: 610.9℃ at 760 mmHg
• Melting Point: 143-146 °C (lit.)
• Flash Point: 323.3 °C
• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Specific Rotation: 27.5 º (c=1, EtOH)
• Optical Activity: [α]20/D +27.5°, c = 1 in ethanol
• Density: 1.2000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds